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ARP-100 is a well-characterized, selective inhibitor of Matrix Metalloproteinase-2 (MMP-2). The table

below summarizes its inhibitory activity (IC50 values) across different MMPs, highlighting its strong

selectivity for MMP-2 over other family members [1] [2] [3].

Enzyme Target IC50 Value Selectivity vs. MMP-2

MMP-2 12 nM Reference target

MMP-9 0.2 μM (200 nM) ~17-fold less selective

MMP-3 4.5 μM ~375-fold less selective

MMP-1 >50 μM ~4,166-fold less selective

MMP-7 >50 μM ~4,166-fold less selective

Molecular Formula: C17H20N2O5S [2] [3]
Molecular Weight: 364.42 g/mol [2] [3]

CAS Number: 704888-90-4 [3]
Mechanism: Interacts with the S1' pocket of MMP-2 [1].

Key Experimental Protocols
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Here are methodologies for core experiments that demonstrate the efficacy of ARP-100.

In Vitro Invasion Assay (Matrigel Model)

This protocol assesses the anti-invasive properties of ARP-100, using HT1080 human fibrosarcoma cells as

a common model [1] [2].

Chamber Preparation: Coat the membrane of a transwell insert with Matrigel to simulate the

extracellular matrix.
Cell Treatment: Harvest HT1080 cells in serum-free medium. Seed cells into the upper chamber and

add ARP-100 to a final concentration of 50 nM [1].
Invasion Induction: Fill the lower chamber with medium containing serum (e.g., 10% FBS) as a

chemoattractant.
Incubation: Incubate the chambers for 24-48 hours at 37°C in a 5% CO2 atmosphere.

Analysis: After incubation, remove non-invading cells from the top membrane. Fix, stain, and count
the invaded cells on the lower membrane. A significant reduction in the number of invasive

elongations or cells indicates successful inhibition [1].

MMP Enzyme Inhibition Assay

This protocol measures the direct inhibitory effect of ARP-100 on MMP enzyme activity.

Reaction Setup: In a buffer, combine the purified MMP enzyme (e.g., MMP-2, MMP-9) with a
fluorogenic or colorimetric substrate specific to MMPs.

Inhibitor Addition: Add ARP-100 across a range of concentrations (e.g., from 1 nM to 10 µM) to
generate a dose-response curve.

Kinetic Measurement: Immediately monitor the increase in fluorescence or absorbance over time
using a plate reader.

Data Calculation: Calculate the rate of reaction for each concentration. The IC50 value (the
concentration that inhibits 50% of enzyme activity) is determined by fitting the dose-response data to

a nonlinear regression model. The expected IC50 for MMP-2 is 12 nM [1] [2].

Troubleshooting and FAQs

This section addresses common issues researchers might face when working with ARP-100.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.medchemexpress.com/arp-100.html?srsltid=AfmBOorOprdCwEyZr7u-MH8PZNMjiboLqOfIxf2fpt7mmJQnG8Uhn4VZ
https://www.rndsystems.com/products/arp-100_2621
https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.medchemexpress.com/arp-100.html?srsltid=AfmBOorOprdCwEyZr7u-MH8PZNMjiboLqOfIxf2fpt7mmJQnG8Uhn4VZ
https://www.medchemexpress.com/arp-100.html?srsltid=AfmBOorOprdCwEyZr7u-MH8PZNMjiboLqOfIxf2fpt7mmJQnG8Uhn4VZ
https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.medchemexpress.com/arp-100.html?srsltid=AfmBOorOprdCwEyZr7u-MH8PZNMjiboLqOfIxf2fpt7mmJQnG8Uhn4VZ
https://www.rndsystems.com/products/arp-100_2621
https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.smolecule.com/products/s519372?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Question Answer & Troubleshooting Tip

Unexpectedly low
inhibition in invasion
assay?

Confirm serum is used as a chemoattractant in the lower chamber. Check
Matrigel coating consistency and cell viability. Validate activity with a fresh

aliquot of ARP-100 [1].

Poor solubility in
aqueous buffers?

Recommended solvent: DMSO. ARP-100 can be dissolved to 100 mM in

DMSO for stock solutions. For working concentrations in cell culture, dilute the
DMSO stock into the assay medium, ensuring the final DMSO concentration is

low (typically ≤0.1%) to avoid cytotoxicity [1].

Handling and
storage?

Storage: Keep the solid powder desiccated at +4°C. For stock solutions in

DMSO, store at -80°C for up to 6 months or -20°C for up to 1 month. Avoid
repeated freeze-thaw cycles [1].

How to confirm
selectivity in a
panel?

Run parallel inhibition assays against MMP-1, MMP-3, MMP-7, and MMP-9.
The significantly higher IC50 values for these enzymes (see table above) will

confirm the selectivity profile of your compound [1] [2].

Experimental Workflow and Selectivity Diagrams

The following diagrams, generated with Graphviz, illustrate the core concepts and experimental flow for

working with ARP-100.

ARP-100 Inhibits MMP-2 to Block Invasion
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This diagram shows how ARP-100 specifically binds to and inhibits MMP-2, preventing it from degrading

the extracellular matrix (ECM) and thereby blocking cancer cell invasion.

Experimental Protocol Workflow
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This flowchart outlines the key steps common to experiments with ARP-100, from preparing the compound

to analyzing data from different types of assays.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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